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Compound of Interest

Compound Name: 740 Y-P

Cat. No.: B1139754 Get Quote

Technical Support Center: 740 Y-P
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the PI 3-

kinase activator, 740 Y-P. The information is presented in a question-and-answer format to

directly address common issues, particularly those related to solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is 740 Y-P and what is its mechanism of action?

740 Y-P is a cell-permeable phosphopeptide that acts as an activator of phosphoinositide 3-

kinase (PI3K). It functions by binding with high affinity to the SH2 domains of the p85 regulatory

subunit of PI3K.[1][2] This binding induces a conformational change in the p85 subunit, which

in turn relieves the inhibitory constraint on the p110 catalytic subunit, leading to the activation

of the PI3K/Akt signaling pathway.[3][4]

Q2: I am having trouble dissolving 740 Y-P in my aqueous buffer. What are the general

recommendations for solubilization?

740 Y-P has limited solubility in aqueous solutions.[5][6] Several suppliers recommend the

following general tips to aid dissolution:

Warming: Gently warm the vial at 37°C for 10-15 minutes.[5][6]
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Sonication: Use an ultrasonic bath to sonicate the solution for a short period.[5][6]

Fresh Preparation: It is highly recommended to prepare solutions on the same day of use.[7]

If you continue to experience issues, preparing a stock solution in an organic solvent and then

diluting it into your aqueous buffer may be a necessary alternative.

Q3: What are the recommended storage conditions for 740 Y-P as a powder and in solution?

For long-term stability, 740 Y-P powder should be stored at -20°C.[8] Once dissolved, stock

solutions can be stored as aliquots in tightly sealed vials. For short-term storage (up to one

month), -20°C is recommended. For longer-term storage (up to six months), -80°C is

preferable.[9] Avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues
Problem: Precipitate forms when I dilute my 740 Y-P
stock solution into my aqueous cell culture medium.

Possible Cause 1: Low Solubility in the Final Buffer. The solubility of 740 Y-P can be highly

dependent on the composition and pH of the aqueous buffer. Direct dilution of a highly

concentrated stock may lead to precipitation.

Solution: Try a serial dilution approach. First, dilute the stock solution in a small volume of

sterile water or a buffer known to be compatible, and then add this intermediate dilution to

your final culture medium.

Possible Cause 2: Buffer Components. Components of your specific buffer system (e.g., high

salt concentrations in PBS) may affect the solubility of the peptide.

Solution: If possible, test the solubility of 740 Y-P in simpler aqueous solutions first (e.g.,

sterile water) before moving to more complex buffers like PBS or cell culture media. This

can help identify if a specific component of your buffer is causing the issue.

Possible Cause 3: pH of the Final Solution. The pH of the final solution can influence the

charge state of the phosphopeptide and thus its solubility.
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Solution: While specific data on the pH-dependent solubility of 740 Y-P is limited, you can

try adjusting the pH of your final solution slightly to see if it improves solubility. However,

be mindful of the pH tolerance of your experimental system.

Quantitative Data Summary
The following table summarizes the reported solubility of 740 Y-P in various solvents. Please

note that these values are sourced from different suppliers and may vary between batches.

Solvent Reported Solubility Source(s)

Water Soluble to 1 mg/mL [8]

Water with HCl 5.5 mg/mL [9]

DMSO 50 mg/mL [9]

DMSO 100 mg/mL [7]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL 740 Y-P Stock
Solution in Sterile Water
Materials:

740 Y-P powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Water bath or incubator at 37°C

Ultrasonic bath

Procedure:
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Allow the vial of 740 Y-P powder to equilibrate to room temperature before opening.

Aseptically add the required volume of sterile water to the vial to achieve a final

concentration of 1 mg/mL. For example, to a 1 mg vial, add 1 mL of sterile water.

Gently vortex the vial for 1-2 minutes to mix.

If the peptide is not fully dissolved, incubate the vial at 37°C for 10-15 minutes.

After incubation, vortex the vial again.

If needed, place the vial in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

For storage, aliquot the stock solution into smaller, sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles. Store at -20°C for short-term or -80°C for long-term storage.

Protocol 2: Cell Treatment with 740 Y-P
Materials:

Prepared 740 Y-P stock solution (e.g., 1 mg/mL in sterile water)

Cells in culture

Appropriate cell culture medium

Sterile pipette tips and tubes for dilution

Procedure:

Thaw an aliquot of the 740 Y-P stock solution at room temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your cell culture. For example, for a final concentration of 10 µM in 1 mL of medium

(Molecular Weight of 740 Y-P is approximately 3270.7 g/mol ):

1 mg/mL = 1 g/L
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Molarity = (1 g/L) / (3270.7 g/mol ) ≈ 0.000305 M = 305 µM

Volume of stock = (10 µM * 1000 µL) / 305 µM ≈ 32.8 µL

Prepare a working solution by diluting the stock solution in cell culture medium. It is

recommended to perform a serial dilution to ensure accurate final concentrations and to

minimize the risk of precipitation.

Remove the existing medium from your cells and replace it with the medium containing the

desired final concentration of 740 Y-P.

Incubate the cells for the desired period as per your experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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